Cas no 1384265-35-3 (2-{7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonan-2-yl}acetic acid)

• Product Name: 2-{7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonan-2-yl}acetic acid
• CAS No: 1384265-35-3
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• MDL: MFCD22573684
• CID: 4698134
• PubChem ID: 18670570
• Update Time: 2025-05-20

2-{7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonan-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(7-BOC-7-AZASPIRO[3.5]NONAN-2-YL)ACETIC ACID
• 2-(7-(tert-Butoxycarbonyl)-7-azaspiro[3.5]nonan-2-yl)acetic acid
• LTQHZBPBTVFUHG-UHFFFAOYSA-N
• [7-(tert-butoxycarbonyl)-7-azaspiro[3.5]non-2-yl]acetic acid
• 2-{7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonan-2-yl}acetic acid
• SCHEMBL6749163
• 1384265-35-3
• 2-[7-[(2-methylpropan-2-yl)oxycarbonyl]-7-azaspiro[3.5]nonan-2-yl]acetic acid
• AKOS027329839
• BS-43348
• MFCD22573684
• SY324068
• CS-0334268
• 2-(7-(tert-Butoxycarbonyl)-7-azaspiro[3.5]nonan-2-yl)aceticacid
• 7-Boc-7-azaspiro[3.5]nonane-2-acetic Acid
• [7-(TERT-BUTOXYCARBONYL)-7-AZASPIRO[3.5]NONAN-2-YL]ACETIC ACID

• MDL： MFCD22573684
• Inchi： 1S/C15H25NO4/c1-14(2,3)20-13(19)16-6-4-15(5-7-16)9-11(10-15)8-12(17)18/h11H,4-10H2,1-3H3,(H,17,18)
• InChI Key： LTQHZBPBTVFUHG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2(CC1)CC(CC(=O)O)C2)=O

Computed Properties

• Exact Mass: 283.17835828g/mol
• Monoisotopic Mass: 283.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 2.3

Additional information on 2-{7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonan-2-yl}acetic acid

Comprehensive Overview of 2-{7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonan-2-yl}acetic acid (CAS No. 1384265-35-3)

The compound 2-{7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonan-2-yl}acetic acid (CAS No. 1384265-35-3) is a highly specialized spirocyclic derivative with significant potential in pharmaceutical and organic synthesis applications. Its unique azaspiro[3.5]nonane core structure, combined with a tert-butoxycarbonyl (Boc) protecting group, makes it a versatile intermediate for drug discovery and peptide chemistry. Researchers and industry professionals frequently search for "Boc-protected spirocyclic compounds" or "CAS 1384265-35-3 applications", reflecting its growing relevance in modern synthetic workflows.

In recent years, the demand for spirocyclic scaffolds has surged due to their conformational rigidity and ability to enhance drug-like properties. The 2-{7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonan-2-yl}acetic acid exemplifies this trend, offering a balance of stability and reactivity. Its carboxylic acid functionality enables further derivatization, making it a key building block for small-molecule therapeutics and bioconjugation. Searches for "spirocyclic drug candidates 2024" or "Boc-azaspiro nonane synthesis" highlight its intersection with cutting-edge research.

The synthetic utility of this compound is underscored by its role in peptide mimetics and protease inhibitor design. The Boc group provides orthogonal protection, allowing selective deprotection under mild acidic conditions—a feature often queried as "Boc deprotection methods for spirocycles". Additionally, its azaspiro[3.5]nonane framework is increasingly explored in CNS-targeted therapies, aligning with searches like "blood-brain barrier permeable spirocycles".

From a technical perspective, the compound's crystalline solid form and solubility profile (often searched as "solubility of CAS 1384265-35-3 in DMSO") facilitate its use in high-throughput screening. Its molecular weight (283.35 g/mol) and logP values are critical for ADME optimization, a topic frequently discussed in forums on "spirocyclic ADME challenges". The acetic acid moiety further enables carbodiimide-mediated coupling, a technique queried as "EDAC conjugation with spirocyclic acids".

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its handling guidelines (often searched as "CAS 1384265-35-3 safety data sheet") emphasize standard laboratory precautions. The compound's stability under nitrogen atmosphere and recommendations for -20°C storage are frequently cited in "long-term spirocycle storage protocols" discussions.

In conclusion, 2-{7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonan-2-yl}acetic acid represents a convergence of structural innovation and practical utility. Its alignment with trending topics like "fragment-based drug discovery" and "3D-rich pharmacophores" ensures sustained interest. As synthetic methodologies evolve—particularly in "late-stage functionalization of spirocycles"—this compound will remain a cornerstone in medicinal chemistry.